Cas no 2790569-36-5 (6-(Difluoromethoxy)pyridazine-3-carbaldehyde)

• Product Name: 6-(Difluoromethoxy)pyridazine-3-carbaldehyde
• CAS No: 2790569-36-5
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• CID: 6627157
• PubChem ID: 164536875
• Update Time: 2024-11-07

6-(Difluoromethoxy)pyridazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxaldehyde, 6-(difluoromethoxy)-
• 6-(Difluoromethoxy)pyridazine-3-carbaldehyde
• SCHEMBL24541083
• 2790569-36-5
• DB-383008
• 6-(difluoromethoxy)-3-Pyridazinecarboxaldehyde
• G75369

• Inchi： 1S/C6H4F2N2O2/c7-6(8)12-5-2-1-4(3-11)9-10-5/h1-3,6H
• InChI Key： TUDHXLAUESUBNG-UHFFFAOYSA-N
• SMILES： C1(C=O)=NN=C(OC(F)F)C=C1

Computed Properties

• Exact Mass: 174.02408370g/mol
• Monoisotopic Mass: 174.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 344.1±37.0 °C(Predicted)
• pka: -0.52±0.10(Predicted)